Cas no 2044713-64-4 (methyl 4-(chlorosulfonyl)cyclohexane-1-carboxylate, Mixture of diastereomers)

• Product Name: methyl 4-(chlorosulfonyl)cyclohexane-1-carboxylate, Mixture of diastereomers
• CAS No: 2044713-64-4
• MF: C₈H₁₃ClO₄S
• MW: 240.704420804977
• MDL: MFCD30487795
• CID: 4634465
• PubChem ID: 57920565
• Update Time: 2025-05-19

methyl 4-(chlorosulfonyl)cyclohexane-1-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• methyl 4-(chlorosulfonyl)cyclohexane-1-carboxylate
• methyl 4-(chlorosulfonyl)cyclohexane-1-carboxylate, Mixture of diastereomers

• MDL： MFCD30487795
• Inchi： 1S/C8H13ClO4S/c1-13-8(10)6-2-4-7(5-3-6)14(9,11)12/h6-7H,2-5H2,1H3
• InChI Key： BXUVNXCLQYDOCH-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)CCC(S(Cl)(=O)=O)CC1

Additional information on methyl 4-(chlorosulfonyl)cyclohexane-1-carboxylate, Mixture of diastereomers

Methyl 4-(Chlorosulfonyl)cyclohexane-1-carboxylate: A Comprehensive Overview

The compound Methyl 4-(chlorosulfonyl)cyclohexane-1-carboxylate (CAS No: 2044713-64-4) is a significant entity in the field of organic chemistry, particularly within the realm of agrochemicals and pharmaceutical intermediates. This compound, often referred to as Methyl Chlorosulfonylcyclohexane Carboxylate, is a mixture of diastereomers, which adds complexity to its synthesis and application. Recent advancements in synthetic methodologies have enhanced the understanding and utilization of this compound, making it a focal point in both academic and industrial research.

Methyl Chlorosulfonylcyclohexane Carboxylate is characterized by its unique structure, featuring a cyclohexane ring substituted with a chlorosulfonyl group at the 4-position and a methyl ester at the 1-position. The presence of these functional groups imparts versatile reactivity, enabling its use in various chemical transformations. The chlorosulfonyl group is particularly valuable due to its ability to participate in nucleophilic aromatic substitution reactions, making it an attractive moiety for designing bioactive molecules.

Recent studies have highlighted the potential of Methyl Chlorosulfonylcyclohexane Carboxylate as an intermediate in the synthesis of herbicides and insecticides. Its ability to undergo controlled ring-opening reactions under specific conditions has opened new avenues for developing more efficient agrochemicals. For instance, researchers have demonstrated that this compound can be converted into highly potent herbicidal agents through strategic substitution reactions, leveraging its diastereomeric mixture to achieve desired stereochemical outcomes.

The synthesis of Methyl Chlorosulfonylcyclohexane Carboxylate involves a multi-step process that typically begins with the chlorination of cyclohexane derivatives followed by sulfonation and esterification steps. The stereochemistry of the product is heavily influenced by the reaction conditions and catalysts used during these steps. Recent advancements in asymmetric catalysis have enabled the selective formation of specific diastereomers, thereby improving the overall yield and purity of the compound.

From an environmental standpoint, understanding the degradation pathways of Methyl Chlorosulfonylcyclohexane Carboxylate is crucial for assessing its ecological impact. Studies conducted under simulated environmental conditions reveal that this compound undergoes rapid hydrolysis in aqueous environments, leading to the formation of less toxic byproducts. This property is particularly advantageous for its application in sustainable agricultural practices.

Moreover, Methyl Chlorosulfonylcyclohexane Carboxylate has shown promise in medicinal chemistry as a precursor for developing bioactive compounds with anti-inflammatory and antimicrobial properties. Its ability to act as a versatile building block allows chemists to explore diverse structural modifications, thereby expanding its potential applications in drug discovery.

In conclusion, Methyl Chlorosulfonylcyclohexane Carboxylate (CAS No: 2044713-64-4) stands out as a pivotal compound in modern organic synthesis. Its unique structure, coupled with recent breakthroughs in synthetic methodologies and application studies, positions it as a key player in advancing both agricultural and pharmaceutical sciences.